Cas no 2680704-44-1 (3-Methanesulfonyl-1,2,5,6,7,8-hexahydro-1,6-naphthyridin-2-one)

• Product Name: 3-Methanesulfonyl-1,2,5,6,7,8-hexahydro-1,6-naphthyridin-2-one
• CAS No: 2680704-44-1
• MF: C₉H₁₂N₂O₃S
• MW: 228.268180847168
• CID: 6265127
• PubChem ID: 165916486
• Update Time: 2024-01-06

3-Methanesulfonyl-1,2,5,6,7,8-hexahydro-1,6-naphthyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 2680704-44-1
• EN300-28275155
• 3-methanesulfonyl-1,2,5,6,7,8-hexahydro-1,6-naphthyridin-2-one
• 3-Methanesulfonyl-1,2,5,6,7,8-hexahydro-1,6-naphthyridin-2-one

• Inchi： 1S/C9H12N2O3S/c1-15(13,14)8-4-6-5-10-3-2-7(6)11-9(8)12/h4,10H,2-3,5H2,1H3,(H,11,12)
• InChI Key： NIFVEFSNSYBXBP-UHFFFAOYSA-N
• SMILES： S(C)(C1C(NC2CCNCC=2C=1)=O)(=O)=O

Computed Properties

• Exact Mass: 228.05686342g/mol
• Monoisotopic Mass: 228.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 83.6Ų